Cas no 88055-46-3 (1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl-)

1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl- structure
88055-46-3 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl-
CAS No:88055-46-3
MF:C9H12ClNO
MW:185.650681495667
CID:647018
PubChem ID:14521809
Update Time:2025-04-19

1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxaldehyde, 3-(2-chloroethyl)-4,5-dimethyl-
    • 3-(2-chloroethyl)-4,5-dimethyl-1H-pyrrole-2-carbaldehyde
    • DTXSID30561250
    • 88055-46-3
    • Inchi: 1S/C9H12ClNO/c1-6-7(2)11-9(5-12)8(6)3-4-10/h5,11H,3-4H2,1-2H3
    • InChI Key: LAKSQBPVAAVIJR-UHFFFAOYSA-N
    • SMILES: ClCCC1=C(C=O)NC(C)=C1C

Computed Properties

  • Exact Mass: 185.0607417g/mol
  • Monoisotopic Mass: 185.0607417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.9Ų
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